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Introduction
Antibody-drug conjugates (ADCs) are a promising class of biotherapeutics that combine the

specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload.

The pharmacokinetic (PK) and pharmacodynamic (PD) properties of ADCs are complex,

necessitating robust bioanalytical methods to quantify the different ADC-related analytes in

biological matrices. Among these, the quantification of the ADC payload is critical for

understanding the efficacy, safety, and metabolic fate of the ADC. Liquid chromatography-

tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for payload

quantification due to its high sensitivity, selectivity, and wide dynamic range.

This application note provides a detailed protocol for the quantification of a common ADC

payload, monomethyl auristatin E (MMAE), in plasma using LC-MS/MS. The methodologies

described herein can be adapted for the quantification of other ADC payloads.

Experimental Workflow
The overall experimental workflow for the quantification of ADC payloads from biological

matrices is depicted below.
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To cite this document: BenchChem. [Application Note: Quantification of ADC Payloads using
LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604469#lc-ms-ms-protocol-for-quantification-of-
adc-payloads]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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